Cas no 380434-43-5 (ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate)

• Product Name: ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate
• CAS No: 380434-43-5
• MF: C₂₃H₁₇FN₂O₄
• MW: 404.390489339828
• CID: 5453259
• PubChem ID: 1527391
• Update Time: 2025-05-19

ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[[2-cyano-3-[5-(4-fluorophenyl)-2-furanyl]-1-oxo-2-propen-1-yl]amino]benzoate
• Z44343598
• ethyl 4-{2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enamido}benzoate
• AKOS001030615
• STK949425
• 380434-43-5
• EN300-26610061
• ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate
• AB00711933-01
• ethyl 4-({(2E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl}amino)benzoate

• Inchi： 1S/C23H17FN2O4/c1-2-29-23(28)16-5-9-19(10-6-16)26-22(27)17(14-25)13-20-11-12-21(30-20)15-3-7-18(24)8-4-15/h3-13H,2H2,1H3,(H,26,27)/b17-13+
• InChI Key： NUCSQIVUMADTPS-GHRIWEEISA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(/C=C(\C#N)/C(NC2C=CC(C(=O)OCC)=CC=2)=O)O1

Computed Properties

• Exact Mass: 404.11723519g/mol
• Monoisotopic Mass: 404.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 621.9±55.0 °C(Predicted)
• pka: 9.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate

Professional Introduction to Ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate (CAS No. 380434-43-5)

Ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate, with the CAS number 380434-43-5, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug development.

The molecular structure of Ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate is characterized by its complex and intricate arrangement of functional groups. The presence of a benzoate moiety, combined with an amino group and a prop-2-enoyl chain, contributes to its unique chemical properties. Additionally, the incorporation of a cyano group and a furan ring further enhances its potential as a bioactive molecule.

One of the most striking features of this compound is its ability to interact with biological targets in a highly specific manner. The 4-fluorophenyl substituent in the furan ring plays a crucial role in modulating the compound's binding affinity and selectivity. This feature is particularly important in the development of drugs, as it allows for the precise targeting of disease-causing molecules without affecting healthy cells.

Recent studies have highlighted the potential applications of Ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate in various therapeutic areas. For instance, researchers have explored its efficacy in inhibiting certain enzymes that are implicated in inflammatory diseases. The compound's ability to modulate these enzymes has led to promising results in preclinical studies, suggesting its potential as a lead compound for novel drug candidates.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies not only enhance the efficiency of production but also allow for the introduction of additional functional groups, further expanding the compound's therapeutic potential.

In addition to its pharmacological applications, Ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate has also been studied for its role in chemical biology research. Its unique structure provides researchers with a valuable tool for investigating enzyme mechanisms and developing new analytical methods. By understanding how this compound interacts with biological systems, scientists can gain insights into fundamental cellular processes and potentially uncover new therapeutic strategies.

The development of new drugs is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, the innovative design of Ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate addresses some of these issues by incorporating functional groups that enhance its pharmacokinetic properties. For example, the benzoate moiety improves solubility, while the amino group facilitates metabolic stability.

The future prospects for this compound are vast and multifaceted. Ongoing research aims to further optimize its chemical structure to improve its efficacy and safety profile. Additionally, exploratory studies are being conducted to investigate its potential applications in other therapeutic areas, such as oncology and neurology. As our understanding of biological systems continues to evolve, compounds like Ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate will play an increasingly important role in advancing medical science.

In conclusion, Ethyl 4-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate (CAS No. 380434-43-5) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure, unique functional groups, and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of medicinal chemistry innovation for years to come.